Cas no 2309433-08-5 ((2S,4R)-2-(Chloromethyl)-4-methoxypyrrolidine;hydrochloride)

• Product Name: (2S,4R)-2-(Chloromethyl)-4-methoxypyrrolidine;hydrochloride
• CAS No: 2309433-08-5
• MF: C₆H₁₃Cl₂NO
• MW: 186.079519987106
• CID: 6304543
• PubChem ID: 138991002
• Update Time: 2025-05-20

(2S,4R)-2-(Chloromethyl)-4-methoxypyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-2-(Chloromethyl)-4-methoxypyrrolidine;hydrochloride
• 2309433-08-5
• (2S,4R)-2-(chloromethyl)-4-methoxypyrrolidine hydrochloride
• EN300-7352555

• Inchi： 1S/C6H12ClNO.ClH/c1-9-6-2-5(3-7)8-4-6;/h5-6,8H,2-4H2,1H3;1H/t5-,6+;/m0./s1
• InChI Key： BXUNKQJQIQJNMO-RIHPBJNCSA-N
• SMILES： ClC[C@@H]1C[C@H](CN1)OC.Cl

Computed Properties

• Exact Mass: 185.0374194g/mol
• Monoisotopic Mass: 185.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on (2S,4R)-2-(Chloromethyl)-4-methoxypyrrolidine;hydrochloride

Introduction to (2S,4R)-2-(Chloromethyl)-4-methoxypyrrolidine;hydrochloride (CAS No. 2309433-08-5)

The compound (2S,4R)-2-(Chloromethyl)-4-methoxypyrrolidine;hydrochloride, identified by its CAS number 2309433-08-5, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the pyrrolidine class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development. The specific stereochemistry of this compound, denoted by the (2S,4R) configuration, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

In recent years, there has been a growing interest in the development of novel pharmacological agents that leverage the unique structural features of pyrrolidine derivatives. The presence of both a chloromethyl group and a methoxy group in the molecular structure of (2S,4R)-2-(Chloromethyl)-4-methoxypyrrolidine;hydrochloride suggests potential for diverse biological functions. These functional groups can participate in various chemical reactions, enabling the compound to interact with multiple biological pathways and targets.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The pyrrolidine ring itself is a common motif in many bioactive molecules, including antiviral, antibacterial, and anticancer agents. By modifying the substituents on this ring, chemists can fine-tune the biological activity of the compound to achieve desired therapeutic effects. The specific stereochemistry of (2S,4R)-2-(Chloromethyl)-4-methoxypyrrolidine;hydrochloride is particularly noteworthy, as enantiomeric purity can significantly impact the efficacy and safety of a drug candidate.

Recent research has highlighted the importance of stereochemistry in drug design. Studies have shown that even small changes in the spatial arrangement of atoms can lead to significant differences in biological activity. For instance, enantiomers of a given compound can exhibit markedly different pharmacological profiles due to their distinct interactions with biological receptors and enzymes. This underscores the need for precise control over stereochemistry when developing new pharmaceuticals.

The hydrochloride salt form of (2S,4R)-2-(Chloromethyl)-4-methoxypyrrolidine enhances its solubility and stability, making it more suitable for use in pharmaceutical formulations. Solubility is a critical factor in drug development, as it affects how well a drug can be absorbed and distributed within the body. Improved solubility often translates to better bioavailability and therapeutic efficacy.

In addition to its potential as a building block for more complex molecules, (2S,4R)-2-(Chloromethyl)-4-methoxypyrrolidine;hydrochloride may also have direct applications in therapeutic contexts. Preliminary studies have suggested that pyrrolidine derivatives can modulate various biological pathways relevant to diseases such as cancer, inflammation, and neurodegenerative disorders. The combination of the chloromethyl and methoxy groups may enable this compound to interact with multiple targets simultaneously, potentially leading to synergistic effects.

The development of new drugs often involves an iterative process of synthesis, testing, and refinement. Researchers typically start with a core structure like (2S,4R)-2-(Chloromethyl)-4-methoxypyrrolidine;hydrochloride and then modify it to improve potency, selectivity, and pharmacokinetic properties. This process requires careful consideration of both chemical feasibility and biological activity. Advances in computational chemistry have made it possible to predict how structural changes will affect biological behavior, thereby accelerating the drug discovery pipeline.

One area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play a key role in many cellular processes, including cell growth and division. Dysregulation of kinase activity is implicated in numerous diseases, making them attractive targets for therapeutic intervention. Pyrrolidine derivatives have been shown to be effective kinase inhibitors due to their ability to bind tightly to the active sites of these enzymes.

The chloromethyl group in (2S,4R)-2-(Chloromethyl)-4-methoxypyrrolidine;hydrochloride provides a reactive site that can be further functionalized to enhance binding affinity or introduce additional biological activities. For example, it could be used to link other pharmacophores or modify existing ones through reactions such as nucleophilic substitution or cross-coupling reactions. These modifications can significantly improve the pharmacological properties of the resulting compounds.

Another potential application lies in the field of immunotherapy. Pyrrolidine derivatives have been explored as immunomodulators due to their ability to influence immune cell function and signaling pathways. By targeting specific immune receptors or enzymes, these compounds could help modulate immune responses for treating conditions such as autoimmune diseases or cancer.

The methoxy group in (2S,4R)-2-(Chloromethyl)-4-methoxypyrrolidine;hydrochloride may also contribute to its bioactivity by influencing solubility and metabolic stability. The presence of polar functional groups like hydroxyl groups often enhances solubility in aqueous environments while also potentially affecting how quickly a drug is metabolized by the body.

In conclusion，（(2S，4R)）-（ 2）-（Chloromethyl）-（ 4）-（Methoxy）pyrrolidin；Hydrochloride, with CAS number 2309433-08-5，is a versatile compound with significant potential in pharmaceutical research。Its unique structural features，including stereochemistry、functional groups，and salt form，make it an attractive candidate for further exploration。Ongoing research continues to uncover new applications for this compound，particularly in areas such as kinase inhibition、immunotherapy，and disease treatment。As our understanding of molecular interactions grows，compounds like （( 2S， 4R)）-（ 2）-（-）（Methoxy, will undoubtedly play an important role in shaping future therapies。